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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147 Get Quote

C.I. 30145 | CAS Number: 16071-86-6

Direct Brown 95 is a trisazo dye known for its application in coloring textiles, leather, and paper.

As a benzidine-based dye, its toxicological profile is of significant interest to researchers and

drug development professionals due to its metabolic conversion to the known carcinogen,

benzidine. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, and key experimental data.

Chemical and Physical Properties
Direct Brown 95 is a complex molecule with the following key characteristics. It is important to

note that technical grade versions of this dye are often mixtures containing the primary

compound along with isomers and by-products.
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Property Value Reference

Molecular Formula C₃₁H₁₈CuN₆Na₂O₉S [1]

Molecular Weight 760.1 g/mol [1]

Appearance Dark brown or black solid

Solubility
Soluble in water (5-10 mg/mL

at 20°C)

Alternate Formula (non-copper

complexed)
C₃₁H₂₀N₆Na₂O₉S [2]

Alternate Molecular Weight 698.57 g/mol [2]

Synthesis of Direct Brown 95
The synthesis of Direct Brown 95 is a multi-step process involving diazotization and azo

coupling reactions. The general workflow is outlined below.
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Synthesis Workflow of Direct Brown 95
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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